Cas no 2137575-83-6 (1-[(Azepan-2-yl)methyl]-3-(2-methylpropyl)urea)

• Product Name: 1-[(Azepan-2-yl)methyl]-3-(2-methylpropyl)urea
• CAS No: 2137575-83-6
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 6011871
• PubChem ID: 165476791
• Update Time: 2025-06-09

1-[(Azepan-2-yl)methyl]-3-(2-methylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• EN300-840291
• 2137575-83-6
• 1-[(azepan-2-yl)methyl]-3-(2-methylpropyl)urea
• 1-[(Azepan-2-yl)methyl]-3-(2-methylpropyl)urea

• Inchi： 1S/C12H25N3O/c1-10(2)8-14-12(16)15-9-11-6-4-3-5-7-13-11/h10-11,13H,3-9H2,1-2H3,(H2,14,15,16)
• InChI Key： BAWJRGIYPGVFRV-UHFFFAOYSA-N
• SMILES： O=C(NCC(C)C)NCC1CCCCCN1

Computed Properties

• Exact Mass: 227.199762429g/mol
• Monoisotopic Mass: 227.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-[(Azepan-2-yl)methyl]-3-(2-methylpropyl)urea

Professional Introduction to Compound with CAS No. 2137575-83-6 and Product Name: 1-[(Azepan-2-yl)methyl]-3-(2-methylpropyl)urea

1-[(Azepan-2-yl)methyl]-3-(2-methylpropyl)urea, identified by its Chemical Abstracts Service (CAS) number 2137575-83-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of urea derivatives, which have been widely studied due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an azepan-2-yl moiety and a 2-methylpropyl substituent, contribute to its unique chemical properties and biological interactions.

The azepan-2-yl group is a cyclic amine structure that introduces flexibility and spatial constraints to the molecule, influencing its binding affinity and metabolic stability. This structural element has been explored in various drug candidates due to its ability to mimic natural amino acid residues, thereby facilitating interactions with biological targets. In contrast, the 2-methylpropyl side chain enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and oral bioavailability.

Recent advancements in drug discovery have highlighted the importance of urea derivatives as scaffolds for developing novel therapeutic agents. Urea-based compounds exhibit a broad spectrum of biological activities, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The specific combination of functional groups in 1-[(Azepan-2-yl)methyl]-3-(2-methylpropyl)urea makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes are critical targets in pharmacology, as many diseases arise from enzymatic dysregulation. Studies have shown that urea derivatives can interact with enzymatic active sites through hydrogen bonding and hydrophobic interactions, leading to inhibitory effects. The presence of both polar and non-polar regions in 1-[(Azepan-2-yl)methyl]-3-(2-methylpropyl)urea allows it to engage with a variety of enzymatic targets, making it a versatile tool for medicinal chemistry research.

In addition to its enzyme-targeting capabilities, this compound has shown promise in preclinical studies as a modulator of signaling pathways involved in inflammation and neurodegeneration. The azepan-2-yl moiety, in particular, has been associated with enhanced binding affinity to certain protein targets, which could lead to more effective therapeutic outcomes. Furthermore, the 2-methylpropyl group may contribute to improved pharmacokinetic properties, such as reduced clearance rates and prolonged half-life.

The synthesis of 1-[(Azepan-2-yl)methyl]-3-(2-methylpropyl)urea involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the azepan-2-yl group typically involves nucleophilic substitution or cyclization reactions, while the attachment of the 2-methylpropyl group can be achieved through alkylation or Friedel-Crafts acylation techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1-[(Azepan-2-yl)methyl]-3-(2-methylpropyl)urea with biological targets. These studies predict favorable binding affinities and identify key residues involved in molecular recognition. Such insights are crucial for optimizing the compound's structure to enhance its therapeutic potential.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro assays have demonstrated its ability to inhibit specific enzymes relevant to metabolic disorders and neurodegenerative diseases. Additionally, animal models have shown promising results regarding its efficacy in reducing inflammatory responses without significant side effects. These preliminary findings underscore the compound's potential as a lead molecule for further development.

Future research directions include exploring derivatization strategies to enhance the potency and selectivity of 1-[(Azepan-2-yl)methyl]-3-(2-methylpropyl)urea. Modifications such as halogenation or heterocyclic ring fusion could lead to novel analogs with improved pharmacological profiles. Furthermore, investigating the compound's mechanism of action at a molecular level will provide valuable insights into its therapeutic effects.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like 1-[(Azepan-2-yl)methyl]-3-(2-methylpropyl)urea exemplifies how structural innovation can drive advancements in medicine. By leveraging cutting-edge synthetic techniques and computational tools, researchers can accelerate the discovery of next-generation therapeutics.

In conclusion,1-[(Azepan-2-yl)methyl]-3-(2-methylpropyl)urea (CAS No. 2137575-83-6) represents a significant advancement in pharmaceutical chemistry with broad applications in drug development. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued research efforts will further elucidate its potential uses and optimize its properties for clinical translation.